Cas no 187277-46-9 (rac-Irofulven)

• Product Name: rac-Irofulven
• CAS No: 187277-46-9
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 820119
• PubChem ID: 3844471
• Update Time: 2025-05-23

rac-Irofulven Chemical and Physical Properties

Names and Identifiers

• Irofulven
• rac-Irofulven
• (+/-)-Hydroxymethylacylfulvene
• (5'S)-5'-hydroxy-1'-(hydroxymethyl)-2',5',7'-trimethylspiro[cyclopropane-1,6'-indene]-4'-one
• (6'R)-6'-hydroxy-3'-(hydroxymethyl)-2',4',6'-trimethylspiro[cyclopropane-1,5'-inden]-7'(6'H)-one
• 6'-Hydroxy-3'-(hydroxymethyl)-2',4',6'-trimethylspiro[cyclopropane-1,5'-[5H]inden]-7'(6'H)-one
• AC1MZ9DU
• AGN-PC-00625F
• DTXSID70870055
• 6'-Hydroxy-3'-(hydroxymethyl)-2',4',6'-trimethylspiro[cyclopropane-1,5'-inden]-7'(6'H)-one
• SCHEMBL12201226
• 5'-hydroxy-1'-(hydroxymethyl)-2',5',7'-trimethylspiro[cyclopropane-1,6'-indene]-4'-one
• 6'-hydroxy-3'-(hydroxymethyl)-2',4',6'-trimethyl-6',7'-dihydrospiro[cyclopropane-1,5'-inden]-7'-one
• DB-064223
• 187277-46-9
• DTXSID80397208
• J-012052

• Inchi： 1S/C15H18O3/c1-8-6-10-12(11(8)7-16)9(2)15(4-5-15)14(3,18)13(10)17/h6,16,18H,4-5,7H2,1-3H3
• InChI Key： NICJCIQSJJKZAH-UHFFFAOYSA-N
• SMILES： OC1(C)C(C2=CC(C)=C(CO)C2=C(C)C21CC2)=O

Computed Properties

• Exact Mass: 246.126
• Monoisotopic Mass: 246.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: -0.2

Experimental Properties

• PSA: 57.53000
• LogP: 1.66560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on rac-Irofulven

Rac-Irofulven (CAS No: 187277-46-9)

Rac-Irofulven, also known as Irofulven, is a chemical compound with the CAS registry number 187277-46-9. This compound has garnered significant attention in the scientific community due to its unique properties and potential applications in various fields, particularly in the realm of pharmacology and materials science. Recent studies have highlighted its role in drug development, where it has shown promise as a potential therapeutic agent for certain medical conditions.

The molecular structure of Rac-Irofulven is characterized by a complex arrangement of atoms, which contributes to its distinctive chemical behavior. Researchers have been particularly interested in its ability to interact with biological systems, making it a valuable subject for further investigation. In recent years, advancements in computational chemistry have allowed scientists to model the molecular interactions of Rac-Irofulven with greater precision, shedding light on its potential mechanisms of action.

One of the most promising areas of research involving Rac-Irofulven is its application in drug delivery systems. Studies have demonstrated that this compound can serve as a carrier for therapeutic agents, enhancing their bioavailability and targeting efficiency. This property has significant implications for the development of novel pharmaceuticals, particularly in the treatment of chronic diseases such as cancer and inflammatory disorders.

Moreover, Rac-Irofulven has been explored for its potential in nanotechnology applications. Its unique physicochemical properties make it an ideal candidate for use in the synthesis of nanoparticles, which are increasingly being utilized in diagnostics and targeted drug delivery. Recent breakthroughs in nanotechnology have further underscored the versatility of Rac-Irofulven, paving the way for innovative applications in this rapidly evolving field.

In terms of synthesis, Rac-Irofulven is typically produced through a multi-step chemical process that involves advanced organic synthesis techniques. The exact methodology varies depending on the desired purity and scale of production, but modern synthetic strategies have significantly improved the efficiency and scalability of this process.

Despite its numerous advantages, the use of Rac-Irofulven is not without challenges. Issues such as stability under various environmental conditions and potential toxicity concerns must be carefully addressed before it can be widely adopted in clinical settings. Ongoing research is focused on optimizing its formulation and delivery methods to mitigate these challenges and enhance its therapeutic potential.

In conclusion, Rac-Irofulven (CAS No: 187277-46-9) represents a cutting-edge compound with vast potential across multiple disciplines. Its unique chemical properties and promising applications make it a focal point for scientific research, particularly in drug development and nanotechnology. As advancements continue to be made, Rac-Irofulven is poised to play an increasingly important role in shaping the future of medicine and materials science.